2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-YL)amino]methylidene]benzamide

• IUPAC Name: 2-amino-N-[(Z)-N'-(4,6,7-trimethylquinazolin-2-yl)carbamimidoyl]benzamide
• InChI: InChI=1S/C19H20N6O/c1-10-8-14-12(3)22-19(23-16(14)9-11(10)2)25-18(21)24-17(26)13-6-4-5-7-15(13)20/h4-9H,20H2,1-3H3,(H3,21,22,23,24,25,26)
• InChI Key: COLRZVJPBLBBAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1C)N=C(N)NC(=O)C3=CC=CC=C3N)C
• Isomeric SMILES: CC1=CC2=C(N=C(N=C2C=C1C)/N=C(/N)\NC(=O)C3=CC=CC=C3N)C
• Molecular Formula: C19H20N6O
• Molecular Weight: 348.4 g/mol

Description

2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide is a complex organic compound with a unique structure that combines a quinazoline moiety with an amino-benzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide typically involves the condensation of 4,6,7-trimethylquinazoline-2-amine with an appropriate benzamide derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve a multi-step process, starting with the synthesis of the quinazoline core, followed by functionalization to introduce the amino groups. The process is optimized for high yield and purity, often involving purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino groups can participate in nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, and other electrophilic reagents.

Major Products Formed

Oxidation: Formation of quinazoline derivatives with oxidized functional groups.

Reduction: Formation of reduced quinazoline derivatives.

Substitution: Formation of substituted quinazoline derivatives with various functional groups.

Scientific Research Applications

2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-Aminoquinazoline derivatives: These compounds share the quinazoline core and have similar chemical properties.

Benzamide derivatives: Compounds with a benzamide group that exhibit similar reactivity and applications.

Uniqueness

2-Amino-N-[(E)-amino[(4,6,7-trimethylquinazolin-2-yl)amino]methylidene]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.